Cas no 1806626-34-5 (2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid)
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid
-
- Inchi: 1S/C9H4BrN3O2/c10-9-12-6-1-4(3-11)5(8(14)15)2-7(6)13-9/h1-2H,(H,12,13)(H,14,15)
- InChI Key: XWYJUXSTZONVOX-UHFFFAOYSA-N
- SMILES: BrC1=NC2C=C(C#N)C(C(=O)O)=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 327
- XLogP3: 1.8
- Topological Polar Surface Area: 89.8
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007488-250mg |
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid |
1806626-34-5 | 98% | 250mg |
$874.09 | 2022-03-31 | |
| Alichem | A061007488-500mg |
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid |
1806626-34-5 | 98% | 500mg |
$1,165.54 | 2022-03-31 | |
| Alichem | A061007488-1g |
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid |
1806626-34-5 | 98% | 1g |
$2,186.19 | 2022-03-31 |
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid
Comprehensive Introduction to 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1806626-34-5)
2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid (CAS No. 1806626-34-5) is a high-value heterocyclic compound widely used in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a benzimidazole core substituted with bromo, cyano, and carboxylic acid functional groups, makes it a versatile building block for drug discovery and material science. Researchers often search for "2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid synthesis" or "CAS 1806626-34-5 applications," reflecting its growing importance in medicinal chemistry.
The compound's benzimidazole scaffold is a privileged structure in drug design, known for its bioactivity in targeting enzymes and receptors. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, aligning with trends in "small molecule therapeutics" and "targeted drug delivery." The bromo and cyano substituents enhance its reactivity for cross-coupling reactions, a topic frequently queried as "palladium-catalyzed modifications of halogenated benzimidazoles."
From a synthetic perspective, 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid serves as a precursor for bioconjugation and proteolysis-targeting chimera (PROTAC) development, addressing the rising demand for "degrader technologies" in oncology research. Its carboxylic acid moiety enables facile derivatization into esters or amides, a feature explored in queries like "carboxylic acid activation methods 2024."
Analytical characterization of this compound typically involves HPLC purity analysis and LC-MS structural confirmation, with researchers often searching for "CAS 1806626-34-5 spectral data." Stability studies indicate optimal storage under inert conditions, as the cyano group may hydrolyze under prolonged humidity exposure—a practical consideration reflected in "benzimidazole derivative storage guidelines" search trends.
In material science, the planar benzimidazole core contributes to π-stacking interactions, making it relevant to "organic semiconductor design" and "metal-organic framework (MOF) linkers." The compound's fluorescence properties have also sparked interest in "small-molecule fluorescent probes," particularly for biological imaging applications.
Regulatory databases show no restrictions on 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid, though proper laboratory handling is advised due to its potential irritant properties. This aligns with increasing searches for "safe handling of nitrile-containing compounds" in academic and industrial settings. The compound's commercial availability has grown significantly, with suppliers often listing it under "high-purity benzimidazole derivatives" or "pharmaceutical building blocks."
Future research directions may explore its utility in click chemistry applications or as a template for covalent inhibitor design, areas generating substantial interest in "fragment-based drug discovery 2024" discussions. Its balanced lipophilicity (predicted LogP ~2.1) and molecular weight (267.08 g/mol) make it particularly valuable for "blood-brain barrier permeable scaffolds" development.
For synthetic chemists, the compound's regioselective functionalization at the 2-position bromo group remains a key advantage, as evidenced by patent literature analyzing "selective Suzuki couplings on polyhalogenated benzimidazoles." This specificity supports its role in constructing complex molecules through sequential cross-coupling strategies.
Environmental fate studies suggest moderate biodegradability for 2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid, with researchers increasingly querying "benign-by-design heterocycles" in line with green chemistry principles. Its thermal stability (decomposition >250°C) also makes it suitable for "high-temperature organic reactions"—a niche but growing application area.
1806626-34-5 (2-Bromo-5-cyano-1H-benzimidazole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)